1,5-dimethyl-N-(3-(methylcarbamoyl)thiophen-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1,5-dimethyl-N-[3-(methylcarbamoyl)thiophen-2-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C12H14N4O2S/c1-7-6-9(15-16(7)3)11(18)14-12-8(4-5-19-12)10(17)13-2/h4-6H,1-3H3,(H,13,17)(H,14,18)
• InChI Key: BNYYAFJJEASVFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)NC2=C(C=CS2)C(=O)NC
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

1,5-dimethyl-N-(3-(methylcarbamoyl)thiophen-2-yl)-1H-pyrazole-3-carboxamide, also known as DMTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMTP is a pyrazole derivative that has been synthesized using various methods, which will be discussed in The compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further research in the field of medicine and biochemistry.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound "5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide" was synthesized, showcasing methodologies that could be relevant for synthesizing compounds with similar structures, including "1,5-dimethyl-N-(3-(methylcarbamoyl)thiophen-2-yl)-1H-pyrazole-3-carboxamide". The process involved the reaction of specific precursors and was characterized by X-ray diffraction, highlighting the importance of crystallography in understanding compound structures (Prabhuswamy et al., 2016).

• Molecular Conformation and Hydrogen Bonding : The study on "Four 1-aryl-1H-pyrazole-3,4-dicarboxylate derivatives" provides insights into molecular conformation and hydrogen bonding patterns. Although the compounds examined are not identical to "1,5-dimethyl-N-(3-(methylcarbamoyl)thiophen-2-yl)-1H-pyrazole-3-carboxamide", understanding these structural details can be crucial for predicting the behavior and reactivity of such molecules (Asma et al., 2018).

Potential Biological Activities

• Antiviral and Antimicrobial Activities : Research on related pyrazole and thiophene compounds, such as the synthesis of pyrazolo[3,4-d]-1,3,2-diazaphosphorins, has explored their potential antiviral and antimicrobial activities. These studies suggest that compounds within this chemical family could offer valuable biological properties, warranting further investigation into the specific activities of "1,5-dimethyl-N-(3-(methylcarbamoyl)thiophen-2-yl)-1H-pyrazole-3-carboxamide" (Nilov et al., 1998).

• Antidepressant Potential : While not directly linked, the exploration of pyrazoline derivatives for antidepressant effects indicates the broader therapeutic potential of compounds within this structural class. These findings underline the importance of assessing related compounds for possible central nervous system activities (Mathew et al., 2014).